1-benzyl-5-ethyl-N-[3-(hydroxymethyl)cyclobutyl]pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-5-ethyl-N-[3-(hydroxymethyl)cyclobutyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C18H23N3O2/c1-2-17-16(18(23)20-15-8-14(9-15)12-22)10-19-21(17)11-13-6-4-3-5-7-13/h3-7,10,14-15,22H,2,8-9,11-12H2,1H3,(H,20,23)
• InChI Key: ZZBJGVIFNYIUKL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1CC2=CC=CC=C2)C(=O)NC3CC(C3)CO
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

1-benzyl-5-ethyl-N-[3-(hydroxymethyl)cyclobutyl]pyrazole-4-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as BEC or BEC-1 and has been synthesized using different methods.

Mechanism of Action

BEC works by selectively inhibiting the enzyme MAO-B, which is involved in the metabolism of dopamine and other neurotransmitters. By inhibiting this enzyme, BEC increases the levels of dopamine and other neurotransmitters in the brain, which has neuroprotective effects. BEC has also been shown to induce apoptosis in cancer cells by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP).
Biochemical and Physiological Effects:
BEC has been shown to have neuroprotective effects in various neurodegenerative diseases such as Parkinson's disease. It has also been shown to induce apoptosis in cancer cells by inhibiting the activity of PARP. BEC has been tested in preclinical studies as a potential treatment for various types of cancer, and it has been shown to have anticancer properties. BEC has also been shown to have anti-inflammatory effects and has been tested in preclinical studies as a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using BEC in lab experiments is its selectivity for MAO-B inhibition. This selectivity allows for more specific targeting of the enzyme, which can lead to fewer side effects. However, one of the limitations of using BEC in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BEC. One direction is to further investigate its potential as a treatment for neurodegenerative diseases such as Parkinson's disease. Another direction is to investigate its potential as a treatment for various types of cancer. Additionally, further research is needed to optimize the synthesis method of BEC to increase the yield and purity of the compound. Finally, more research is needed to investigate the potential side effects of BEC and its long-term safety profile.

Synthesis Methods

BEC can be synthesized using different methods, but the most commonly used method is the reaction between 1-benzyl-5-ethylpyrazole-4-carboxylic acid and 3-(hydroxymethyl)cyclobutanone in the presence of a base such as potassium carbonate. The resulting product is then treated with benzyl chloride to obtain BEC. This synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

BEC has been the subject of scientific research due to its potential applications in various fields. One of the most promising applications of BEC is its use as a selective inhibitor of the enzyme monoamine oxidase B (MAO-B). MAO-B is an enzyme that is involved in the metabolism of dopamine and other neurotransmitters, and its inhibition has been shown to have neuroprotective effects in various neurodegenerative diseases such as Parkinson's disease. BEC has also been shown to have anticancer properties and has been tested in preclinical studies as a potential treatment for various types of cancer.